Cas no 1603490-18-1 (1-(tert-Butoxy)-1-(iodomethyl)cyclohexane)
1-(tert-Butoxy)-1-(iodomethyl)cyclohexane Chemical and Physical Properties
Names and Identifiers
-
- EN300-1132743
- 1-(tert-Butoxy)-1-(iodomethyl)cyclohexane
- 1603490-18-1
- Cyclohexane, 1-(1,1-dimethylethoxy)-1-(iodomethyl)-
-
- Inchi: 1S/C11H21IO/c1-10(2,3)13-11(9-12)7-5-4-6-8-11/h4-9H2,1-3H3
- InChI Key: FQGHVJOVBPTQBT-UHFFFAOYSA-N
- SMILES: ICC1(CCCCC1)OC(C)(C)C
Computed Properties
- Exact Mass: 296.06371g/mol
- Monoisotopic Mass: 296.06371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 283.7±13.0 °C(Predicted)
1-(tert-Butoxy)-1-(iodomethyl)cyclohexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1132743-1.0g |
1-(tert-butoxy)-1-(iodomethyl)cyclohexane |
1603490-18-1 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1132743-0.05g |
1-(tert-butoxy)-1-(iodomethyl)cyclohexane |
1603490-18-1 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1132743-0.1g |
1-(tert-butoxy)-1-(iodomethyl)cyclohexane |
1603490-18-1 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1132743-0.25g |
1-(tert-butoxy)-1-(iodomethyl)cyclohexane |
1603490-18-1 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1132743-0.5g |
1-(tert-butoxy)-1-(iodomethyl)cyclohexane |
1603490-18-1 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1132743-1g |
1-(tert-butoxy)-1-(iodomethyl)cyclohexane |
1603490-18-1 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1132743-2.5g |
1-(tert-butoxy)-1-(iodomethyl)cyclohexane |
1603490-18-1 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1132743-5g |
1-(tert-butoxy)-1-(iodomethyl)cyclohexane |
1603490-18-1 | 95% | 5g |
$2443.0 | 2023-10-26 | |
| Enamine | EN300-1132743-10g |
1-(tert-butoxy)-1-(iodomethyl)cyclohexane |
1603490-18-1 | 95% | 10g |
$3622.0 | 2023-10-26 |
1-(tert-Butoxy)-1-(iodomethyl)cyclohexane Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-(tert-Butoxy)-1-(iodomethyl)cyclohexane
Introduction to 1-(tert-Butoxy)-1-(iodomethyl)cyclohexane (CAS No. 1603490-18-1)
1-(tert-Butoxy)-1-(iodomethyl)cyclohexane, identified by the Chemical Abstracts Service Number (CAS No.) 1603490-18-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining a cyclohexane ring with both an iodomethyl and a tert-butoxy substituent, make it a valuable building block for medicinal chemists seeking to explore new chemical space.
The iodomethyl group attached to the cyclohexane ring introduces a reactive handle that can be readily transformed into other functional moieties through various chemical transformations, such as nucleophilic substitution reactions. This reactivity is particularly useful in the construction of heterocyclic compounds, which are prevalent in many biologically active molecules. On the other hand, the tert-butoxy group acts as a protecting group for alcohols or phenols, preventing unwanted side reactions while allowing for selective functionalization at other positions on the molecule. This dual functionality makes 1-(tert-Butoxy)-1-(iodomethyl)cyclohexane a powerful tool in synthetic strategies aimed at constructing complex drug candidates.
In recent years, there has been growing interest in the development of iodinated cycloalkanes as key intermediates in pharmaceutical synthesis. The presence of an iodine atom provides a convenient entry point for further modifications, enabling chemists to introduce diverse functional groups through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are known to exhibit a wide range of biological activities. For instance, recent studies have highlighted the use of 1-(tert-Butoxy)-1-(iodomethyl)cyclohexane in the preparation of novel kinase inhibitors, where the iodomethyl group is selectively coupled with arylboronic acids or stannanes to generate structurally diverse inhibitors with potent biological activity.
The tert-butoxy group in this compound also plays a crucial role in modulating reactivity and stability. Tert-butyl ethers are known for their stability under a variety of reaction conditions, making them ideal for protecting reactive hydroxyl groups during multi-step syntheses. This stability ensures that the alcohol or phenol functionality remains intact until it is desired to be deprotected, allowing for precise control over the synthetic pathway. Such control is essential in drug discovery pipelines, where minimizing side reactions and maximizing yield are critical for economic and environmental reasons.
Recent advancements in synthetic methodologies have further expanded the utility of 1-(tert-Butoxy)-1-(iodomethyl)cyclohexane. For example, transition-metal-catalyzed reactions have enabled the introduction of additional functional groups at different positions on the cyclohexane ring, leading to highly substituted derivatives with enhanced biological properties. These derivatives have shown promise in preclinical studies as potential leads for treating various diseases, including cancer and inflammatory disorders. The ability to precisely tune the structure of these molecules by leveraging intermediates like 1-(tert-Butoxy)-1-(iodomethyl)cyclohexane is a testament to its importance in modern drug discovery.
The synthesis of 1-(tert-Butoxy)-1-(iodomethyl)cyclohexane itself is an elegant example of modern organic synthesis techniques. It typically involves the reaction of cyclohexanol with methyl iodide under basic conditions, followed by protection with tert-butanol to yield the desired product. This synthetic route highlights the importance of choosing appropriate reagents and reaction conditions to achieve high yields and purity. The efficiency of this synthesis underscores its suitability as an industrial-scale intermediate for pharmaceutical manufacturing.
The applications of 1-(tert-Butoxy)-1-(iodomethyl)cyclohexane extend beyond pharmaceuticals into other areas of chemical research. For instance, it has been used as a precursor in the synthesis of polymers and materials with unique properties. The ability to introduce iodine atoms into cyclic structures allows for further derivatization into polymers that exhibit specific solubility profiles or mechanical strengths. Such materials are being explored for use in advanced coatings, adhesives, and even electronic components.
In conclusion, 1-(tert-Butoxy)-1-(iodomethyl)cyclohexane (CAS No. 1603490-18-1) is a multifunctional compound that plays a pivotal role in modern synthetic chemistry. Its unique structural features make it an invaluable intermediate for constructing complex molecules with potential therapeutic applications. The combination of its reactivity and stability allows chemists to explore new chemical space with precision and efficiency, driving innovation in drug discovery and material science alike.
1603490-18-1 (1-(tert-Butoxy)-1-(iodomethyl)cyclohexane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)